Cas no 1409706-48-4 (5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile)

• Product Name: 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile
• CAS No: 1409706-48-4
• MF: C₁₃H₁₅FN₂O
• MW: 234.269406557083
• CID: 5524329
• Update Time: 2025-06-08

5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile

• Inchi： 1S/C13H15FN2O/c14-12-3-4-13(11(9-12)10-15)17-8-7-16-5-1-2-6-16/h3-4,9H,1-2,5-8H2
• InChI Key： XQCOSTCTSLFTSV-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(F)=CC=C1OCCN1CCCC1

Additional information on 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile

5-Fluoro-2-[2-(Pyrrolidin-1-yl)ethoxy]benzonitrile (CAS No. 1409706-48-4): An Overview

5-Fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile (CAS No. 1409706-48-4) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure, exhibits a range of biological activities that make it a valuable candidate for the development of novel therapeutic agents.

The molecular formula of 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile is C₁₃H₁₄FN₂O, and its molecular weight is approximately 237.26 g/mol. The compound features a fluorinated benzene ring linked to a pyrrolidine-containing ethoxy group, which contributes to its distinctive pharmacological properties. The presence of the fluorine atom and the pyrrolidine moiety imparts specific chemical and biological characteristics that are crucial for its potential therapeutic applications.

Recent studies have highlighted the potential of 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile in various areas of medicinal chemistry. One notable area of research is its activity as a selective serotonin reuptake inhibitor (SSRI). SSRIs are widely used in the treatment of depression, anxiety disorders, and other psychiatric conditions. The unique structure of 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile allows it to selectively bind to serotonin transporters, thereby modulating serotonin levels in the brain and potentially improving mood and cognitive function.

In addition to its SSRI activity, 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile has shown promise in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Research has indicated that this compound can cross the blood-brain barrier effectively, making it a viable candidate for central nervous system (CNS) disorders. Its ability to modulate neurotransmitter levels and protect against oxidative stress may contribute to its neuroprotective effects.

The pharmacokinetic properties of 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile have also been extensively studied. Preclinical data suggest that it has favorable oral bioavailability and a long half-life, which are desirable characteristics for a drug candidate. These properties make it suitable for once-daily dosing regimens, enhancing patient compliance and convenience.

Clinical trials are currently underway to evaluate the safety and efficacy of 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile in various therapeutic indications. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and minimal side effects. Further clinical studies are needed to fully assess its potential as a therapeutic agent.

Beyond its therapeutic applications, 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile has also been explored for its use in chemical biology research. Its ability to selectively target specific biological pathways makes it a valuable tool for understanding the underlying mechanisms of various diseases. For example, it has been used in studies to investigate the role of serotonin transporters in mood disorders and to explore the neuroprotective mechanisms involved in neurodegenerative diseases.

In conclusion, 5-fluoro-2-[2-(pyrrolidin-1-yl)ethoxy]benzonitrile (CAS No. 1409706-48-4) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for the development of novel therapeutic agents. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for its use in clinical practice.